Cas no 2361634-95-7 (3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine)

• Product Name: 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine
• CAS No: 2361634-95-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6074237
• PubChem ID: 139026609
• Update Time: 2025-11-01

3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2361634-95-7
• 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine
• 3-(2-(Difluoromethoxy)ethoxy)pyridin-2-amine
• EN300-7430607

• Inchi： 1S/C8H10F2N2O2/c9-8(10)14-5-4-13-6-2-1-3-12-7(6)11/h1-3,8H,4-5H2,(H2,11,12)
• InChI Key： NHDRGRRQMIFLAO-UHFFFAOYSA-N
• SMILES： FC(OCCOC1=CC=CN=C1N)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine

Introduction to 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine (CAS No. 2361634-95-7)

3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine, with the CAS number 2361634-95-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and difluoromethoxy and ethoxy substituents. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of 2-chloropyridine with 2-(difluoromethoxy)ethyl alcohol in the presence of a suitable base, followed by amination to introduce the amino group. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings.

In terms of its physical and chemical properties, 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine is a solid at room temperature with a melting point ranging from 105°C to 108°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its handling and formulation in pharmaceutical applications.

The biological activity of 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine has been evaluated in various preclinical studies. Research has shown that this compound exhibits potent activity against several targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have selective inhibition of phosphodiesterase 4 (PDE4), an enzyme involved in the regulation of cyclic adenosine monophosphate (cAMP) levels. This property makes it a promising candidate for the treatment of inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

In addition to its PDE4 inhibitory activity, 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine has also demonstrated potential as an antagonist of serotonin receptors, particularly the 5-HT₇ receptor. This receptor subtype is implicated in various neurological disorders, including depression and anxiety. Preclinical studies have shown that compounds with 5-HT₇ receptor antagonistic properties can improve cognitive function and reduce anxiety-like behaviors in animal models.

The safety profile of 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine has been assessed through a series of toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The pharmacokinetic properties of 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine have also been investigated. It has been found to have good oral bioavailability, rapid absorption, and a moderate half-life, which are favorable characteristics for a potential drug candidate. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with the main metabolites being excreted via urine and feces.

In conclusion, 3-[2-(Difluoromethoxy)ethoxy]pyridin-2-amine (CAS No. 2361634-95-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.